Cas no 101189-47-3 (Guanidine,N-[4-(2-methyl-1H-imidazol-5-yl)-2-thiazolyl]-N'-pentyl-)

• Product Name: Guanidine,N-[4-(2-methyl-1H-imidazol-5-yl)-2-thiazolyl]-N'-pentyl-
• CAS No: 101189-47-3
• MF: C₁₃H₂₀N₆S
• MW: 292.403100013733
• CID: 209186
• PubChem ID: 127772
• Update Time: 2025-04-19

Guanidine,N-[4-(2-methyl-1H-imidazol-5-yl)-2-thiazolyl]-N'-pentyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[4-(2-methyl-1H-imidazol-5-yl)-2-thiazolyl]-N'-pentyl-
• 1-[4-(2-methyl-1H-imidazol-5-yl)-1,3-thiazol-2-yl]-2-pentylguanidine
• 2-(N-Pentyl-N'-guanidino)-4-(2-methylimidazol-4-yl)thiazole
• CP-66948
• CP-66,948
• 2-(N-Pentyl-N''-guanidino)-4-(2-methylimidazol-4-yl)thiazole
• DTXSID60143765
• 101189-47-3
• CP 66948
• Guanidine, N-(4-(2-methyl-1H-imidazol-4-yl)-2-thiazolyl)-N'-pentyl-
• HY-19048
• 2MD3W48EOE
• SCHEMBL7398067
• UNII-2MD3W48EOE
• AKOS040741568
• L005850
• CS-6771
• 1-(4-(2-Methyl-1H-imidazol-5-yl)thiazol-2-yl)-3-pentylguanidine
• DA-62484

• Inchi： 1S/C13H20N6S/c1-3-4-5-6-15-12(14)19-13-18-11(8-20-13)10-7-16-9(2)17-10/h7-8H,3-6H2,1-2H3,(H,16,17)(H3,14,15,18,19)
• InChI Key： OZSXWXGDJLBJQO-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CN=C(C)N2)N=C1N/C(/N)=N/CCCCC

Computed Properties

• Exact Mass: 291.13947
• Monoisotopic Mass: 292.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: 2

Experimental Properties

• Density: 1.34
• Boiling Point: 561.6°Cat760mmHg
• Flash Point: 293.4°C
• Refractive Index: 1.675
• PSA: 91.98
• LogP: 3.53170

Guanidine,N-[4-(2-methyl-1H-imidazol-5-yl)-2-thiazolyl]-N'-pentyl- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.